Cas no 38716-43-7 (Adenosine, 5'-S-(2-aminoethyl)-5'-thio-)

• Product Name: Adenosine, 5'-S-(2-aminoethyl)-5'-thio-
• CAS No: 38716-43-7
• MF: C₁₂H₁₈N₆O₃S
• MW: 326.374720096588
• CID: 1491227
• Update Time: 2024-08-23

Adenosine, 5'-S-(2-aminoethyl)-5'-thio- Chemical and Physical Properties

Names and Identifiers

• Adenosine, 5'-S-(2-aminoethyl)-5'-thio-

• Inchi： 1S/C12H18N6O3S/c13-1-2-22-3-6-8(19)9(20)12(21-6)18-5-17-7-10(14)15-4-16-11(7)18/h4-6,8-9,12,19-20H,1-3,13H2,(H2,14,15,16)/t6-,8-,9-,12-/m1/s1
• InChI Key： APAPOJUCRZTCHD-WOUKDFQISA-N
• SMILES： S(CCN)C[C@H]1O[C@@H](N2C3C(=C(N=CN=3)N)N=C2)[C@H](O)[C@@H]1O

Computed Properties

• Exact Mass: 326.11634
• Monoisotopic Mass: 326.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.2

Experimental Properties

• Density: 1.87±0.1 g/cm3(Predicted)
• Boiling Point: 684.5±65.0 °C(Predicted)
• PSA: 145.33
• pka: 13.12±0.70(Predicted)